Cas no 143731-32-2 (1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)-)

1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)- structure
143731-32-2 structure
Product Name:1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)-
CAS No:143731-32-2
MF:C11H16O4S
MW:244.307342529297
CID:237583
PubChem ID:7019372
Update Time:2025-04-19

1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)-
    • (S)-2-Hydroxybutyl p-tosylate
    • UVSOURZMHXZMJW-JTQLQIEISA-N
    • SCHEMBL5471045
    • [(2S)-2-hydroxybutyl] 4-methylbenzenesulfonate
    • ST50825910
    • (S)-2-Hydroxybutyl 4-methylbenzenesulfonate
    • (S)-2-HYDROXYBUTYL TOSYLATE
    • (2S)-1-[(4-methylbenzenesulfonyl)oxy]butan-2-ol
    • 143731-32-2
    • (S)-2-hydroxybutyl p-toluenesulfonate
    • DTXSID70427109
    • Inchi: 1S/C11H16O4S/c1-3-10(12)8-15-16(13,14)11-6-4-9(2)5-7-11/h4-7,10,12H,3,8H2,1-2H3/t10-/m0/s1
    • InChI Key: UVSOURZMHXZMJW-JTQLQIEISA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@H](CC)O

Computed Properties

  • Exact Mass: 244.07700
  • Monoisotopic Mass: 244.07693
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 72

Experimental Properties

  • Color/Form: Yellowish viscous liquid
  • Density: 1.2976 (rough estimate)
  • Boiling Point: 250 °C
  • Flash Point: 190.1°C
  • Refractive Index: 1.5165-1.5185
  • PSA: 71.98000
  • LogP: 2.55200
  • Solubility: Slightly soluble in water

1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)- Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25
  • Storage Condition:0-6°C

1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)- Production Method

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